molecular formula C20H32N2 B5965474 1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine

1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine

Cat. No. B5965474
M. Wt: 300.5 g/mol
InChI Key: IGRBQOFMAHZQMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine is a chemical compound that belongs to the class of psychoactive substances known as designer drugs. It is commonly referred to as 4-ethylpentedrone or 4-EPD. The compound has gained popularity in recent years due to its stimulant properties and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine is similar to other stimulant drugs. It works by increasing the release of dopamine and norepinephrine in the brain, which leads to increased alertness, focus, and energy. The compound also inhibits the reuptake of these neurotransmitters, which prolongs their effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine include increased heart rate, blood pressure, and body temperature. It also leads to increased levels of dopamine and norepinephrine in the brain, which can cause feelings of euphoria and increased energy. The compound has also been shown to have an anxiolytic effect, reducing anxiety and stress levels.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine in lab experiments is its reproducibility. The synthesis method has been well-documented, and the compound is readily available for research purposes. Additionally, the compound has been shown to have potential therapeutic applications, making it a valuable tool for studying the mechanisms of action of stimulant drugs.
One limitation of using 1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine in lab experiments is its potential for abuse. The compound has stimulant properties and can cause addiction and other harmful effects when used recreationally. Therefore, it is important to use caution when handling and studying this compound in a laboratory setting.

Future Directions

There are several future directions for research on 1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine. One area of interest is its potential use in treating ADHD and other mood disorders. Further research is needed to determine its efficacy and safety in these applications.
Another area of interest is the potential for developing new stimulant drugs based on the structure of 1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine. By studying the mechanisms of action and biochemical effects of this compound, researchers may be able to develop new drugs with similar properties but fewer side effects.
Conclusion:
In conclusion, 1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine is a chemical compound with potential therapeutic applications. Its stimulant properties and ability to increase dopamine and norepinephrine levels in the brain make it a valuable tool for studying the mechanisms of action of stimulant drugs. However, caution must be taken when handling and studying this compound due to its potential for abuse. Further research is needed to fully understand the potential therapeutic applications and limitations of 1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine.

Synthesis Methods

The synthesis of 1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine involves the reaction of 4-ethylcyclohexanone with benzyl chloride and piperidine in the presence of sodium hydroxide. The resulting product is then purified through recrystallization to obtain pure 1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine. The synthesis method has been well-documented in scientific literature and is reproducible.

Scientific Research Applications

1-benzyl-N-(4-ethylcyclohexyl)-4-piperidinamine has been studied extensively in scientific research for its potential therapeutic applications. It has been shown to have stimulant properties and can increase dopamine and norepinephrine levels in the brain. This makes it a potential treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy. Additionally, it has been studied for its potential use in treating depression, anxiety, and other mood disorders.

properties

IUPAC Name

1-benzyl-N-(4-ethylcyclohexyl)piperidin-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H32N2/c1-2-17-8-10-19(11-9-17)21-20-12-14-22(15-13-20)16-18-6-4-3-5-7-18/h3-7,17,19-21H,2,8-16H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IGRBQOFMAHZQMB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1CCC(CC1)NC2CCN(CC2)CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H32N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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